Cas no 866727-03-9 (2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione)

• Product Name: 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione
• CAS No: 866727-03-9
• MF: C₁₈H₁₃ClN₂OS
• MW: 340.826621770859
• CID: 5779024
• PubChem ID: 2136819
• Update Time: 2025-06-08

2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 866727-03-9
• F1604-0468
• 2-(4-chlorophenyl)-7-methyl-1,5-dihydrochromeno[2,3-d]pyrimidine-4-thione
• 2-(4-chlorophenyl)-7-methyl-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione
• AKOS001867256
• 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

• Inchi： 1S/C18H13ClN2OS/c1-10-2-7-15-12(8-10)9-14-17(22-15)20-16(21-18(14)23)11-3-5-13(19)6-4-11/h2-8H,9H2,1H3,(H,20,21,23)
• InChI Key： XNLVAMJCYXAVAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2=C(N1)OC1C=CC(C)=CC=1C2)=S

Computed Properties

• Exact Mass: 340.0437119g/mol
• Monoisotopic Mass: 340.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno2,3-dpyrimidine-4-thione

Introduction to 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione (CAS No. 866727-03-9)

2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activities. This compound belongs to the chromeno[2,3-d]pyrimidine class, which is known for its diverse pharmacological properties. The presence of a chlorophenyl group and a thione moiety in its molecular structure suggests possible interactions with biological targets that could be exploited for therapeutic purposes.

The chemical structure of CAS No. 866727-03-9 features a fused system of a chromene ring and a pyrimidine ring, connected through a thiourea bridge at the 4-position. This unique arrangement contributes to the compound's reactivity and potential binding affinity for various enzymes and receptors. The 4-thione functional group is particularly noteworthy, as it can participate in hydrogen bonding and metal coordination, which are critical for drug-receptor interactions.

In recent years, there has been growing interest in chromeno[2,3-d]pyrimidine derivatives due to their demonstrated efficacy in preclinical studies. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, the 7-methyl substituent in 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione may enhance its binding affinity by optimizing steric interactions with the active site of target enzymes.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Current research indicates that chromeno[2,3-d]pyrimidine derivatives can disrupt signaling pathways that are essential for tumor growth and survival. The chlorophenyl group may play a role in modulating these pathways by influencing enzyme conformation or by directly interacting with protein targets. Furthermore, the thione moiety could serve as a pharmacophore for covalent bond formation with reactive cysteine residues in proteins, leading to irreversible inhibition.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and selectivity of such compounds. Molecular docking studies have suggested that CAS No. 866727-03-9 could interact with proteins involved in cell cycle regulation and apoptosis. These findings are supported by experimental data showing that related chromeno[2,3-d]pyrimidines exhibit cytotoxic effects against various cancer cell lines.

The synthesis of 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione presents unique challenges due to its complex architecture. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain high-purity material suitable for biological testing.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial results suggest that it may inhibit the activity of tyrosine kinases, which are overexpressed in many cancers. The methyl group at the 7-position appears to be crucial for this inhibition by stabilizing the transition state during enzyme-substrate interactions. Additionally, the chlorophenyl group may enhance solubility and cell membrane permeability, improving bioavailability.

Evaluation of the compound's pharmacokinetic properties is also underway. Preliminary data indicate that it has reasonable oral bioavailability and metabolic stability in animal models. These characteristics are essential for developing a viable drug candidate that can reach therapeutic levels in vivo without being rapidly metabolized or excreted.

The potential therapeutic applications of CAS No. 866727-03-9 extend beyond oncology. Research is exploring its utility in treating inflammatory diseases and neurodegenerative disorders where kinase inhibition might be beneficial. The structural flexibility of chromeno[2,3-d]pyrimidines allows for modifications that could tailor their activity toward specific disease pathways.

Future directions in this research include optimizing the scaffold of 2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione through structure-activity relationship (SAR) studies. By systematically varying substituents on the chromene and pyrimidine rings, researchers aim to identify analogs with enhanced potency and selectivity. Additionally, exploring prodrug formulations could improve delivery and reduce toxicity.

The development of novel heterocyclic compounds like CAS No. 866727-03-9 underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists. Advances in genomics and proteomics have provided new insights into disease mechanisms, which can guide rational drug design efforts.

In conclusion,2-(4-chlorophenyl)-7-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione represents a promising lead compound for further investigation in pharmaceutical research. Its unique structural features offer potential advantages as an anti-cancer agent or treatment for other diseases involving kinase dysregulation.